Cas no 1805936-34-8 (Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805936-34-8
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4798922
• Update Time: 2025-08-05

Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)7-4(2-12)6(8(10)11)5(13)3-14-7/h3,8H,13H2,1H3
• InChI Key： JBNYGRQUGFLPPS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OC)C=1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.7
• Topological Polar Surface Area: 89

Additional information on Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805936-34-8)

Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805936-34-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining amino and ester functionalities, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug development. Researchers are particularly interested in how the difluoromethyl group in this compound influences electronic properties and binding affinities in target proteins. A common question in scientific forums is: "How does fluorination impact the reactivity of pyridine-based intermediates?" The answer lies in the electronegativity of fluorine, which alters electron density and often improves compound selectivity.

The synthetic utility of Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate extends to crop protection chemicals, where its pyridine core contributes to herbicidal and fungicidal activities. Agrochemical formulators frequently search for terms like "pyridine carboxylate derivatives in pest control" or "role of cyano groups in agrochemical efficacy," reflecting industry interest in this chemical space. The compound’s cyano moiety, in particular, is known to interact with biological targets through hydrogen bonding, a feature explored in patent literature.

From a technical perspective, the methyl ester group in this molecule offers synthetic flexibility, allowing for straightforward hydrolysis or transesterification reactions. This adaptability answers frequent queries such as "What are the best methods to modify pyridine-2-carboxylates?" and "How to optimize yields in pyridine derivative functionalization?" Process chemists emphasize controlled reaction conditions to preserve the integrity of the difluoromethyl group during transformations.

Analytical characterization of CAS No. 1805936-34-8 typically involves advanced techniques like NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection) and high-resolution mass spectrometry. These methods address quality control challenges posed by the compound’s multiple functional groups. Laboratories often document spectral data to support identity verification, a practice aligned with regulatory requirements for intermediate compounds in pharmaceutical manufacturing.

Environmental and safety profiles of fluorinated pyridine derivatives remain an active research area. While this compound isn’t classified as hazardous under standard protocols, proper handling of cyano-containing compounds is essential. Industrial users commonly search for "safe storage practices for amino-pyridine carboxylates" and "environmental degradation pathways of fluorinated heterocycles," indicating growing emphasis on sustainable chemistry practices.

Market trends show increasing patent filings incorporating Methyl 5-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate as a key intermediate, particularly in kinase inhibitor development. Its structural features align with current drug design strategies targeting protein-protein interactions. The scientific community continues to explore its potential through structure-activity relationship (SAR) studies, often publishing findings in journals specializing in medicinal chemistry and heterocyclic compounds.

Future applications may leverage the compound’s unique properties for materials science innovations, such as fluorinated liquid crystals or specialty polymers. Cross-disciplinary research combining pyridine chemistry with materials engineering could unlock novel functionalities, answering emerging questions about "multifunctional heterocycles in advanced materials." As synthetic methodologies evolve, so too will the strategic importance of this versatile building block.